N-[3-(butyrylamino)phenyl]-2-chloro-5-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-[3-(butanoylamino)phenyl]-2-chloro-5-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C19H18ClN5O2/c1-2-4-18(26)23-13-5-3-6-14(9-13)24-19(27)16-10-15(7-8-17(16)20)25-11-21-22-12-25/h3,5-12H,2,4H2,1H3,(H,23,26)(H,24,27)
• InChI Key: KHSIPERGKRMNRT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)N3C=NN=C3)Cl
• Molecular Formula: C19H18ClN5O2
• Molecular Weight: 383.8 g/mol

Description

N-[3-(butyrylamino)phenyl]-2-chloro-5-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is commonly referred to as BCTB and is a member of the benzamide family of compounds. BCTB has been studied for its potential use in various applications, including as a tool for studying ion channels and as a therapeutic agent for certain diseases. In

Mechanism of Action

The mechanism of action of BCTB is complex and not fully understood. It is believed that BCTB modulates the activity of ion channels by binding to specific sites on the channel protein. This binding can either activate or inhibit the channel, depending on the specific channel and the context in which it is being studied.
Biochemical and Physiological Effects
BCTB has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of ion channels, which can affect cellular processes such as cell proliferation, differentiation, and apoptosis. Additionally, BCTB has been shown to have anti-cancer and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCTB in lab experiments is its ability to selectively modulate the activity of ion channels. This can be useful for studying the role of specific ion channels in cellular processes. However, one limitation of using BCTB is its complex synthesis method, which can make it difficult and expensive to obtain in large quantities.

Future Directions

There are several future directions for research on BCTB. One area of interest is its potential use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of BCTB and its effects on ion channels. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for BCTB.
Conclusion
In conclusion, BCTB is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It has been studied for its potential use as a tool for studying ion channels and as a therapeutic agent for certain diseases. The synthesis method for BCTB is complex, and it has a variety of biochemical and physiological effects. While there are advantages to using BCTB in lab experiments, there are also limitations to its use. There are several future directions for research on BCTB, including its potential use as a therapeutic agent and the development of more efficient synthesis methods.

Scientific Research Applications

BCTB has been studied for its potential use in various scientific research applications. One of the primary uses of BCTB is as a tool for studying ion channels. BCTB has been shown to modulate the activity of several ion channels, including the TRPM7 and TRPM8 channels. These channels are important for regulating cellular processes such as cell proliferation, differentiation, and apoptosis.
BCTB has also been studied for its potential therapeutic applications. It has been shown to have anti-cancer properties, and may be useful in the treatment of certain types of cancer. Additionally, BCTB has been shown to have anti-inflammatory properties, and may be useful in the treatment of inflammatory diseases such as arthritis.